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Compound of Interest

4,4,5,5-Tetramethyl-2-(4-
Compound Name: _ _
nitrophenyl)-1,3,2-dioxaborolane

Cat. No.: B069340

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitrophenylboronic acid pinacol ester is a key reagent in modern organic synthesis,
particularly valued in the realms of medicinal chemistry and materials science. Its utility stems
from its role as a stable, versatile building block in palladium-catalyzed cross-coupling
reactions, most notably the Suzuki-Miyaura coupling. This reaction allows for the formation of
carbon-carbon bonds, a fundamental transformation in the construction of complex organic
molecules. The nitro group offers a site for further functionalization, making it an attractive
starting material for the synthesis of a diverse range of compounds, including pharmaceuticals.
This guide provides an in-depth overview of the commercial availability of 4-nitrophenylboronic
acid pinacol ester, detailed experimental protocols for its synthesis and application, and an
exploration of its relevance in drug discovery, specifically in the context of the PISK/Akt/mTOR
signaling pathway.

Commercial Availability

A variety of chemical suppliers offer 4-nitrophenylboronic acid pinacol ester, catering to different
research and development needs. The purity and available quantities vary among suppliers,
and it is crucial for researchers to select a product that meets the specific requirements of their
application. Below is a summary of offerings from prominent commercial vendors.
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) ) Available

Supplier Product Number(s) Purity .
Quantities

Sigma-Aldrich 643890 >95% 19, 59
Oakwood Chemical 093024 Not specified 250mg, 19, 59, 259
Echemi Not specified Not specified Inquiry for bulk
Vsnchem VB10473 Not specified Inquiry for bulk
[Generic Supplier] Not specified min 98% 100g

Physicochemical Properties

Property

Value

CAS Number

171364-83-3[1]

Molecular Formula

C12H16BNOA[1]

Molecular Weight 249.07 g/mol [1]
Appearance Powder or crystals[1]
Melting Point 112-116 °C (lit.)[1]
CC1(C)OB(0OC1(C)C)c2ccc(cc2)--INVALID-
SMILES
LINK--=OJ[1]
INChl Key LUWACRUAJXZANC-UHFFFAOYSA-N[1]

Experimental Protocols
Synthesis of 4-Nitrophenylboronic Acid Pinacol Ester

A general and widely applicable method for the synthesis of arylboronic acid pinacol esters is

the Miyaura borylation reaction. This palladium-catalyzed reaction utilizes a diboron reagent,

such as bis(pinacolato)diboron (Bzpinz), to install the boronic ester group onto an aryl halide.

Reaction Scheme:
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4-Todonitrobenzene

\

Bis(pinacolato)diboron —® 4-Nitrophenylboronic acid pinacol ester PdCla(dppf)

KOAC, Dioxane

4-Nitrophenylboronic acid pinacol ester

\

Aryl Halide (e.g., 4-Bromoanisole) —® 4-Methoxy-4'"-nitrobiphenyl Pd(PPhs)s

Na2CO03, Toluene/Ethanol/H20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4-
Nitrophenylboronic Acid Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069340#commercial-suppliers-of-4-
nitrophenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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